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Compound of Interest

Compound Name: OG 488, SE

Cat. No.: B15554820

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oregon Green 488 succinimidyl ester (SE) is a high-performance, amine-reactive fluorescent
dye extensively utilized for long-term cell tracking and proliferation studies both in vitro and in
vivo.[1][2] This fluorinated analog of fluorescein offers significant advantages, including
enhanced photostability and a fluorescence that is insensitive to pH in the physiological range,
making it a robust tool for quantitative cellular analysis.[3][4]

Once inside the cell, the non-fluorescent Oregon Green 488 SE is rendered fluorescent by
intracellular esterases, which cleave the acetate groups. The succinimidyl ester moiety then
covalently binds to primary amines on intracellular proteins, forming stable, fluorescent
conjugates. This covalent linkage ensures the dye is well-retained within the cells and is
distributed equally among daughter cells during cell division. This property allows for the
tracking of cell proliferation over multiple generations, as the fluorescence intensity per cell is
halved with each division.

Physicochemical and Fluorescent Properties

A summary of the key quantitative data for Oregon Green 488 succinimidyl ester is presented
in the table below for easy reference and comparison.
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Property Value Reference(s)
Excitation Maximum (Aex) ~496 nm [2][3]
Emission Maximum (Aem) ~524 nm [2][3]
Quantum Yield (®) ~0.91 [5]

Molar Extinction Coefficient (g) ~82,000 cm~—tM~t [6]

pKa ~4.7 [71[8]
Molecular Weight ~509.37 g/mol [1]

Mechanism of Action

The following diagram illustrates the mechanism of cellular uptake and covalent labeling by
Oregon Green 488 succinimidyl ester.
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Preparation
Harvest and count cells Prepare 10 mM stock solution of
Oregon Green 488 SE in DMSO

[Wash cells with sterile PBS]
Resuspend cells in PBS at

1-10 x 10”6 cells/mL

eImg /
Add Oregon Green 488 SE stock to

cell suspension (final conc. 1-10 pM)

;

Incubate for 15-30 minutes at 37°C]

protected from light

Quenching & Washing
Add 5 volumes of cold complete
medium to quench unreacted dye

Gentrifuge and discard supernatana

Wash cells 2-3 times with
pre-warmed complete medium

Anavysis
Resuspend cells in complete medium
for culture or analysis

Analyze by flow cytometry or
fluorescence microscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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